Cas no 854904-49-7 (1-(2-Bromoethyl)piperazine hydrobromide)

• Product Name: 1-(2-Bromoethyl)piperazine hydrobromide
• CAS No: 854904-49-7
• MF: C₆H₁₄Br₂N₂
• MW: 273.99675989151
• MDL: MFCD02063352
• CID: 5229059
• PubChem ID: 24207276
• Update Time: 2026-03-07

1-(2-Bromoethyl)piperazine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethyl)piperazine hydrobromide

• MDL： MFCD02063352
• Inchi： 1S/C6H13BrN2.BrH/c7-1-4-9-5-2-8-3-6-9;/h8H,1-6H2;1H
• InChI Key： ROFVGYAMRSGUSQ-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)CBr.Br

Additional information on 1-(2-Bromoethyl)piperazine hydrobromide

1-(2-Bromoethyl)piperazine Hydrobromide: An Overview of Its Properties, Applications, and Recent Research

1-(2-Bromoethyl)piperazine hydrobromide (CAS No. 854904-49-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BEP-HBr, is a brominated derivative of piperazine and has gained attention due to its unique chemical structure and potential biological activities.

The molecular formula of 1-(2-Bromoethyl)piperazine hydrobromide is C₆H₁₆BrN₂. It is a white crystalline solid with a molecular weight of approximately 214.11 g/mol. The compound is highly soluble in water and polar organic solvents, making it suitable for various chemical reactions and biological assays. Its bromine substituent provides additional reactivity and functional group versatility, which can be exploited in synthetic chemistry and drug design.

In the context of medicinal chemistry, 1-(2-Bromoethyl)piperazine hydrobromide has been studied for its potential as a building block in the synthesis of more complex molecules. The bromine atom can serve as a leaving group in substitution reactions, enabling the introduction of diverse functional groups. This property makes it a valuable intermediate in the development of novel pharmaceuticals, particularly those targeting specific biological pathways or receptors.

Recent research has highlighted the potential of BEP-HBr in various therapeutic areas. For instance, studies have explored its use as a precursor in the synthesis of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral compounds using BEP-HBr as a key intermediate. These compounds exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV).

In addition to antiviral applications, 1-(2-Bromoethyl)piperazine hydrobromide has shown promise in the development of anti-inflammatory drugs. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of BEP-HBr could effectively inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This finding suggests that these derivatives could be developed into safer and more effective anti-inflammatory agents.

The pharmacological properties of BEP-HBr-derived compounds are also being investigated for their potential in neurodegenerative diseases. Research published in the Journal of Neurochemistry in 2023 indicated that certain derivatives could modulate neurotransmitter levels and protect neuronal cells from oxidative stress. These findings open new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Safety and toxicity profiles are crucial considerations in the development of any pharmaceutical compound. Studies have shown that 1-(2-Bromoethyl)piperazine hydrobromide itself is relatively non-toxic at low concentrations, but its derivatives must be carefully evaluated for safety before clinical use. Preclinical toxicity studies are ongoing to ensure that any potential adverse effects are identified and mitigated.

In conclusion, 1-(2-Bromoethyl)piperazine hydrobromide (CAS No. 854904-49-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an attractive intermediate for the synthesis of novel therapeutic agents with potential applications in antiviral, anti-inflammatory, and neuroprotective treatments. Ongoing research continues to uncover new possibilities for this versatile compound, contributing to advancements in drug discovery and development.